2-(Benzo[d][1,3]dioxol-5-yl)-1-(3-((6-(dimethylamino)pyrazin-2-yl)oxy)pyrrolidin-1-yl)ethanone

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-1-[3-[6-(dimethylamino)pyrazin-2-yl]oxypyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C19H22N4O4/c1-22(2)17-9-20-10-18(21-17)27-14-5-6-23(11-14)19(24)8-13-3-4-15-16(7-13)26-12-25-15/h3-4,7,9-10,14H,5-6,8,11-12H2,1-2H3
• InChI Key: XVKKVCGPOSLBPE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CN=CC(=N1)OC2CCN(C2)C(=O)CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H22N4O4
• Molecular Weight: 370.4 g/mol

Description

2-(Benzo[d][1,3]dioxol-5-yl)-1-(3-((6-(dimethylamino)pyrazin-2-yl)oxy)pyrrolidin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H22N4O4 and its molecular weight is 370.409. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Complex Formation

• Unsubstituted Quinoidal Pyrrole and Charge Transfer Complexes : A study by Ghorai and Mani (2014) explored the dehydrogenation of pyrrole derivatives leading to products with oxygen atoms and their interaction with electron donors and acceptors, resulting in complexes with unique properties such as fluorescence and reactivity under specific conditions, indicating potential for photonic and electronic applications (Ghorai & Mani, 2014).

• Polymeric Materials from Pyrrole Derivatives : Research on derivatized bis(pyrrol-2-yl) arylenes by Sotzing et al. (1996) focused on synthesizing conducting polymers through electrochemical polymerization, suggesting applications in electronic devices due to their stable conducting form and low oxidation potentials (Sotzing et al., 1996).

Antimicrobial and Antitubercular Activities

• Benzoxazole-2-thiol Derivatives for Antitubercular Activity : Venugopal, Sundararajan, and Choppala (2020) synthesized and characterized a series of compounds for anti-tubercular screening, revealing that certain derivatives exhibited potent activity, which could guide the development of new therapeutic agents for tuberculosis (Venugopal et al., 2020).

Novel Heterocyclic Compounds Synthesis

• Heterocyclic Compound Development with Antioxidant Properties : Wijtmans et al. (2004) explored the synthesis of a series of 6-substituted-2,4-dimethyl-3-pyridinols, highlighting their potential as chain-breaking antioxidants, which could be relevant for developing protective agents against oxidative stress-related diseases (Wijtmans et al., 2004).